Cas no 6020-61-7 (Stigmasta-5,7-dien-3-ol,3-acetate, (3b)-)

• Product Name: Stigmasta-5,7-dien-3-ol,3-acetate, (3b)-
• CAS No: 6020-61-7
• MF: C₃₁H₅₀O₂
• MW: 454.727509975433
• CID: 528012
• PubChem ID: 11719449
• Update Time: 2025-04-19

Stigmasta-5,7-dien-3-ol,3-acetate, (3b)- Chemical and Physical Properties

Names and Identifiers

• Stigmasta-5,7-dien-3-ol,3-acetate, (3b)-
• (E)-3-(4-fluorophenyl)-1-(3-methoxyphenyl)prop-2-en-1-one
• (2E)-3-(4-Fluorophenyl)-1-(3-methoxyphenyl)prop-2-en-1-one
• 2-propen-1-one, 3-(4-fluorophenyl)-1-(3-methoxyphenyl)-, (2E)-

• Inchi： 1S/C31H50O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h11-12,20-21,23,25,27-29H,8-10,13-19H2,1-7H3/t21-,23-,25+,27-,28+,29+,30+,31-/m1/s1
• InChI Key： UAPHCBGZXBNGDZ-QRYAPEQZSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 256.08999
• Monoisotopic Mass: 256.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 9.3

Experimental Properties

• Density: 1.175
• Boiling Point: 395.2°Cat760mmHg
• Flash Point: 186.1°C
• Refractive Index: 1.591
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones